Cas no 100304-15-2 (4-[carboxy(hydroxy)methyl]-3-methoxybenzoic Acid)

• Product name: 4-[carboxy(hydroxy)methyl]-3-methoxybenzoic Acid
• CAS No: 100304-15-2
• MF: C₁₀H₁₀O₆
• MW: 226.1828
• CID: 1127405
• PubChem ID: 53427270

4-[carboxy(hydroxy)methyl]-3-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[carboxy(hydroxy)methyl]-3-methoxybenzoic Acid
• DTXSID00699498
• (4-carboxy-methoxyphenyl)hydroxy-acetic acid
• 100304-15-2

• Inchi： InChI=1S/C10H10O6/c1-16-7-4-5(9(12)13)2-3-6(7)8(11)10(14)15/h2-4,8,11H,1H3,(H,12,13)(H,14,15)
• InChI Key： QMCOLNKKAMIVGJ-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C(=O)O)C(C(=O)O)O

Computed Properties

• Exact Mass: 226.047738g/mol
• Monoisotopic Mass: 226.047738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų
• Molecular Weight: 226.18g/mol